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Compound of Interest

Compound Name:
5-Fluoro-4-hydrazinyl-2-

methoxypyrimidine

Cat. No.: B062747 Get Quote

For immediate reference, 5-Fluoro-4-hydrazinyl-2-methoxypyrimidine is classified as a

hazardous substance and must be disposed of as hazardous chemical waste. According to the

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, it is toxic if

swallowed and may be self-heating in large quantities.[1] This guide provides essential safety

and logistical information for the proper disposal of 5-Fluoro-4-hydrazinyl-2-
methoxypyrimidine, ensuring the safety of laboratory personnel and compliance with

regulations.

Immediate Safety Protocols & Hazard Summary
Researchers and laboratory personnel must handle 5-Fluoro-4-hydrazinyl-2-
methoxypyrimidine with extreme caution, utilizing appropriate personal protective equipment

(PPE) at all times. This includes, but is not limited to, chemical-resistant gloves, safety goggles,

and a lab coat. All handling of the solid compound or its solutions should be performed in a

certified chemical fume hood to avoid inhalation of dust or vapors.

Hazard Classification:
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Hazard Statement GHS Classification
Precautionary Statement
Highlights

H301: Toxic if swallowed
Acute Toxicity, Oral (Category

3)

P264: Wash skin thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P301+P316: IF

SWALLOWED: Get

emergency medical help

immediately.[1]

H252: Self-heating in large

quantities; may catch fire

Self-heating substances and

mixtures (Category 2)

P235: Keep cool. P407:

Maintain air gap between

stacks or pallets. P413: Store

bulk masses greater than ...

kg/... lbs at temperatures not

exceeding ... °C/... °F. P420:

Store separately.[1]

(Potential) H314: Causes

severe skin burns and eye

damage

Skin Corrosion/Irritation

P280: Wear protective gloves/

protective clothing/ eye

protection/ face protection.

P303+P361+P353: IF ON

SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with water/

shower. P305+P351+P338: IF

IN EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

(Potential) Irritant

P362+P364: Take off

contaminated clothing and

wash it before reuse.[2]

Step-by-Step Disposal Procedure
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The disposal of 5-Fluoro-4-hydrazinyl-2-methoxypyrimidine and any materials contaminated

with it must follow a strict protocol to ensure safety and regulatory compliance.

1. Waste Segregation and Collection:

Solid Waste: Collect pure 5-Fluoro-4-hydrazinyl-2-methoxypyrimidine waste, including

any contaminated spatulas or weigh boats, in a dedicated, properly labeled, and sealed

hazardous waste container.

Liquid Waste: Collect solutions containing 5-Fluoro-4-hydrazinyl-2-methoxypyrimidine in

a separate, sealed, and clearly labeled hazardous waste container.

Contaminated Labware: Disposable labware (e.g., pipette tips, gloves, bench paper) that has

come into contact with the compound must be disposed of as hazardous solid waste. Place

these items in a designated, sealed waste bag or container.[3]

Sharps: Any contaminated needles or other sharps must be placed in a designated sharps

container for hazardous chemical waste.[3]

2. Container Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste."

The full chemical name, "5-Fluoro-4-hydrazinyl-2-methoxypyrimidine," and the CAS

number (166524-64-7) must be written on the label.

3. Storage of Hazardous Waste:

Store hazardous waste containers in a designated, secure area away from incompatible

materials. While specific incompatibility data for this compound is limited, as a general

precaution for pyrimidine and hydrazine derivatives, store it away from strong acids and

strong oxidizing agents.[3]

The storage area should be well-ventilated.

Ensure all containers are tightly sealed to prevent leaks or spills.[3]

4. Professional Disposal:
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Do not attempt to dispose of this chemical through standard laboratory drains or as regular

trash.[3]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.[3]

The disposal of 5-Fluoro-4-hydrazinyl-2-methoxypyrimidine must be handled by a

licensed hazardous waste disposal company.[3]

Spill Containment and Cleanup
In the event of a spill, immediate and appropriate action is critical.

For solid spills: Carefully cover the spill with an absorbent material suitable for chemical

spills. Avoid raising dust. Gently sweep the material into a designated hazardous waste

container.[2][3]

For liquid spills: Cover the spill with a chemical absorbent. Once absorbed, carefully collect

the material and place it in a sealed hazardous waste container.[3]

After cleanup, wash the area with large amounts of water, and prevent runoff into drains.[2]

Logical Workflow for Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safeguarding Your Research: Proper Disposal of 5-
Fluoro-4-hydrazinyl-2-methoxypyrimidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b062747#5-fluoro-4-hydrazinyl-2-methoxypyrimidine-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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